Cas no 85-66-5 (Pyocyanin)

Pyocyanin structure

Product Name:Pyocyanin

CAS No:85-66-5

MF:C₁₃H₁₀N₂O

MW:210.23130273819

CID:723282

PubChem ID:329824047

Update Time:2024-10-26

Pyocyanin Chemical and Physical Properties

Names and Identifiers

- 1(5H)-Phenazinone,5-methyl-
- 5-methylphenazin-1-one
- 5-METHYLPHENAZIN-5-IUM-1-OLATE
- Pyocyanin
- 5-Methyl-1(5H)-phenazinone
- Pyocyanine
- Sanasin
- Sanazin
- 5-Methyl-1(5H)-phenazinone (ACI)
- Sanazin (7CI)
- MeSH ID: D011710
- SR-01000946315
- Pyocyanin (Technical Grade)
- 5-methyl-1,5-dihydrophenazin-1-one
- Antibiotic 4738-B
- Q410503
- Phenazinium, 5-methyl-1-hydroxy-, inner salt
- Pyocyanine (VAN)
- SR-01000946315-1
- CHEMBL2289232
- HY-111278
- 1(5H)-Phenazinone, 5-methyl- (VAN)
- HMS3650O18
- Phenazinium, 1-hydroxy-5-methyl-, hydroxide, inner salt
- SCHEMBL19996638
- 5-methylphenazin-1(5H)-one
- AS-82218
- 5-methyl-phenazin-5-ium-1-olate
- SCHEMBL689070
- AKOS003625584
- EN300-7471116
- Cyanomycin
- CS-0034807
- FT-0652107
- NSC 400612
- Phenazinium, hydroxide, inner salt
- 9OQM399341
- 5-Methyl-1-hydroxyphenazinium inner salt
- Pyrocyanine
- 85-66-5
- 1(5H)-Phenazinone, 5-methyl-
- NSC400612
- Pyocyanin; Pyrocyanine; Sanasin; Sanazin
- YNCMLFHHXWETLD-UHFFFAOYSA-N
- 4738-B
- SG16430000
- NIOSH/SG1643000
- Pyocyanin; Pyocyanine; Sanasin
- PYOCYANINE [MI]
- DTXSID9041108
- Pyocyanin, from Pseudomonas aeruginosa, >=98% (HPLC)
- UNII-9OQM399341
- NSC-400612
- HB8268
- C13H10N2O
- G78459
- DA-67032
- Pyocyanin assay reagent
- phenazine, 1,5-dihydro-5-methyl-1-oxo-
- GLXC-10429
- MDL： MFCD01794662
- Inchi： 1S/C13H10N2O/c1-15-10-6-3-2-5-9(10)14-13-11(15)7-4-8-12(13)16/h2-8H,1H3
- InChI Key： YNCMLFHHXWETLD-UHFFFAOYSA-N
- SMILES： O=C1C2=NC3C(N(C2=CC=C1)C)=CC=CC=3

Computed Properties

Exact Mass: 210.079313
Monoisotopic Mass: 210.079313
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.7
XLogP3: 2

Experimental Properties

Density: 1.1427 (rough estimate)
Melting Point: 133°
Boiling Point: 349.76°C (rough estimate)
Flash Point: Not available
Refractive Index: 1.5300 (estimate)
Solubility: DMSO: soluble
Color/Form: 5 mg/mL in DMSO
Vapor Pressure: Not available

Pyocyanin Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 22-41
Safety Instruction： 26-39
Hazardous Material Identification：
Storage Condition：−20°C

Pyocyanin Pricemore >>

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Pyocyanin Production Method

Production Method 1

21228-90-0

7432-06-6

85-66-5

Reaction Conditions

1.1 Reagents: Water ; 30 min, 100 psi, 50 °C
1.2 -

Reference

A Simple and Efficient Flow Preparation of Pyocyanin a Virulence Factor of Pseudomonas aeruginosa

Mortzfeld, Frederik B.; et al, European Journal of Organic Chemistry, 2019, 2019(31-32), 5424-5433

Production Method 2

21228-90-0

7432-06-6

85-66-5

Reaction Conditions

1.1 Solvents: Water ; 36 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; 6 h, rt

Reference

Understanding the chemistry of the artificial electron acceptors PES, PMS, DCPIP and Wurster's Blue in methanol dehydrogenase assays

Jahn, Berenice; et al, JBIC, 2020, 25(2), 199-212

Production Method 3

528-71-2

85-66-5

Reaction Conditions

Reference

Immunochemical Determination of Pyocyanin and 1-Hydroxyphenazine as Potential Biomarkers of Pseudomonas aeruginosa Infections

Pastells, Carme; et al, Analytical Chemistry (Washington, 2016, 88(3), 1631-1638

Production Method 4

87-66-1

4760-34-3

85-66-5

Reaction Conditions

1.1 Reagents: Cesium carbonate , Oxygen Solvents: Isopropanol ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; neutralized, rt

Reference

Synthesis and Cytotoxic Evaluation of N-Alkyl-2-halophenazin-1-ones

Kohatsu, Haruki; et al, ACS Omega, 2020, 5(42), 27667-27674

Production Method 5

2509188-22-9

85-66-5

Reaction Conditions

1.1 Catalysts: (SP-5-41)-[1,3-Bis(2-methylphenyl)-2-imidazolidinylidene]dichloro(phenylmethylen… Solvents: 1,2-Dichloroethane ; 1 h, 70 °C
1.2 Reagents: Oxygen ; 1 atm, rt; 4 h, 70 °C
2.1 Reagents: Potassium carbonate Solvents: Methanol ; rt

Reference

Aerobic Dehydrogenation of N-Heterocycles with Grubbs Catalyst: Its Application to Assisted-Tandem Catalysis to Construct N-Containing Fused Heteroarenes

Kawauchi, Daichi; et al, Chemistry - A European Journal, 2020, 26(68), 15793-15798

Production Method 6

119-75-5

85-66-5

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Toluene ; 10 min, 250 °C
2.1 Solvents: 1,2-Dichlorobenzene ; 8.5 min, 110 °C
3.1 Reagents: Water ; 30 min, 100 psi, 50 °C
3.2 -

Reference

A Simple and Efficient Flow Preparation of Pyocyanin a Virulence Factor of Pseudomonas aeruginosa

Mortzfeld, Frederik B.; et al, European Journal of Organic Chemistry, 2019, 2019(31-32), 5424-5433

Production Method 7

2509188-89-8

85-66-5

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 0 °C; 40 min, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Catalysts: (SP-5-41)-[1,3-Bis(2-methylphenyl)-2-imidazolidinylidene]dichloro(phenylmethylen… Solvents: 1,2-Dichloroethane ; 1 h, 70 °C
2.2 Reagents: Oxygen ; 1 atm, rt; 4 h, 70 °C
3.1 Reagents: Potassium carbonate Solvents: Methanol ; rt

Reference

Aerobic Dehydrogenation of N-Heterocycles with Grubbs Catalyst: Its Application to Assisted-Tandem Catalysis to Construct N-Containing Fused Heteroarenes

Kawauchi, Daichi; et al, Chemistry - A European Journal, 2020, 26(68), 15793-15798

Production Method 8

6033-10-9

85-66-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; rt

Reference

Aerobic Dehydrogenation of N-Heterocycles with Grubbs Catalyst: Its Application to Assisted-Tandem Catalysis to Construct N-Containing Fused Heteroarenes

Kawauchi, Daichi; et al, Chemistry - A European Journal, 2020, 26(68), 15793-15798

Production Method 9

87-66-1

4760-34-3

85-66-5

Reaction Conditions

1.1 Reagents: Oxygen Solvents: Isopropanol ; 2 d, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Total Syntheses of Pyocyanin, Lavanducyanin, and Marinocyanins A and B

Kohatsu, Haruki; et al, Organic Letters, 2019, 21(18), 7311-7314

Production Method 10

2538-68-3

85-66-5

Reaction Conditions

1.1 Reagents: Glucose , Magnesium chloride Solvents: Ethanol , Water ; pH 7, 20 °C

Reference

Biological anolyte regeneration system for redox flow batteries

Simoska, Olja; et al, Chemical Communications (Cambridge, 2023, 59(15), 2142-2145

Production Method 11

85-66-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt
1.2 Reagents: Water ; rt
2.1 Reagents: Oxygen Solvents: Isopropanol ; 2 d, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Total Syntheses of Pyocyanin, Lavanducyanin, and Marinocyanins A and B

Kohatsu, Haruki; et al, Organic Letters, 2019, 21(18), 7311-7314

Production Method 12

92-82-0

85-66-5

Reaction Conditions

1.1 Solvents: 1,2-Dichlorobenzene ; 5 min, 110 °C
2.1 Reagents: Water ; 30 min, 100 psi, 50 °C
2.2 -

Reference

A Simple and Efficient Flow Preparation of Pyocyanin a Virulence Factor of Pseudomonas aeruginosa

Mortzfeld, Frederik B.; et al, European Journal of Organic Chemistry, 2019, 2019(31-32), 5424-5433

Production Method 13

1493-27-2

85-66-5

Reaction Conditions

1.1 Solvents: Water ; 2.5 h, 120 °C; 120 °C → rt
1.2 Reagents: Calcium carbonate Solvents: Water ; rt
2.1 Reagents: Triphenylphosphine Solvents: Toluene ; 10 min, 250 °C
3.1 Solvents: 1,2-Dichlorobenzene ; 8.5 min, 110 °C
4.1 Reagents: Water ; 30 min, 100 psi, 50 °C
4.2 -

Reference

A Simple and Efficient Flow Preparation of Pyocyanin a Virulence Factor of Pseudomonas aeruginosa

Mortzfeld, Frederik B.; et al, European Journal of Organic Chemistry, 2019, 2019(31-32), 5424-5433

Production Method 14

17056-99-4

1730-25-2

85-66-5

Reaction Conditions

1.1 Solvents: Diethyl ether , Water ; 0 °C; 1.5 h, reflux; reflux → 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 0 °C; 40 min, 0 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Catalysts: (SP-5-41)-[1,3-Bis(2-methylphenyl)-2-imidazolidinylidene]dichloro(phenylmethylen… Solvents: 1,2-Dichloroethane ; 1 h, 70 °C
3.2 Reagents: Oxygen ; 1 atm, rt; 4 h, 70 °C
4.1 Reagents: Potassium carbonate Solvents: Methanol ; rt

Reference

Aerobic Dehydrogenation of N-Heterocycles with Grubbs Catalyst: Its Application to Assisted-Tandem Catalysis to Construct N-Containing Fused Heteroarenes

Kawauchi, Daichi; et al, Chemistry - A European Journal, 2020, 26(68), 15793-15798